2-[(2-chloro-6-fluorobenzyl)thio]acetamide

• IUPAC Name: 2-[(2-chloro-6-fluorophenyl)methylsulfanyl]acetamide
• InChI: InChI=1S/C9H9ClFNOS/c10-7-2-1-3-8(11)6(7)4-14-5-9(12)13/h1-3H,4-5H2,(H2,12,13)
• InChI Key: NYNDSHTZZOCSDG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)CSCC(=O)N)F
• Molecular Formula: C9H9ClFNOS
• Molecular Weight: 233.69 g/mol

Description

2-[(2-chloro-6-fluorobenzyl)thio]acetamide is a chemical compound that has been widely used in scientific research. It is a thioamide derivative of 2-chloro-6-fluorobenzylamine, and it has been studied for its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 2-[(2-chloro-6-fluorobenzyl)thio]acetamide is not fully understood. However, it is believed to work by inhibiting the activity of enzymes involved in bacterial cell wall synthesis and by reducing inflammation. It has also been shown to inhibit the activity of certain proteins involved in cancer cell growth.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. It has also been shown to inhibit the growth of cancer cells by inducing apoptosis. Additionally, it has been shown to have antibacterial activity by inhibiting bacterial cell wall synthesis.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[(2-chloro-6-fluorobenzyl)thio]acetamide in lab experiments is its well-established synthesis method. Additionally, it has been shown to have a range of potential therapeutic applications, making it a versatile compound for research. However, one limitation is that its mechanism of action is not fully understood, which can make it difficult to interpret results.

Future Directions

There are several future directions for research on 2-[(2-chloro-6-fluorobenzyl)thio]acetamide. One potential area of study is its use as an antimicrobial agent, particularly against antibiotic-resistant bacteria. Another potential area of study is its use in cancer treatment, particularly in combination with other chemotherapeutic agents. Additionally, further research is needed to fully understand its mechanism of action and to identify any potential side effects or limitations for its use in clinical settings.
In conclusion, this compound is a chemical compound that has been widely studied for its potential therapeutic applications. Its well-established synthesis method and range of potential applications make it a versatile compound for scientific research. However, further research is needed to fully understand its mechanism of action and to identify any potential limitations or side effects for its use in clinical settings.

Synthesis Methods

The synthesis of 2-[(2-chloro-6-fluorobenzyl)thio]acetamide involves the reaction of 2-chloro-6-fluorobenzylamine with thioacetic acid. The reaction is carried out in the presence of a catalyst, typically zinc chloride or sodium hydride. The resulting product is purified by recrystallization or chromatography. The synthesis method has been well-established and has been used in numerous studies.

Scientific Research Applications

2-[(2-chloro-6-fluorobenzyl)thio]acetamide has been studied for its potential therapeutic applications. It has been shown to have antimicrobial activity against various bacterial strains, including Staphylococcus aureus and Escherichia coli. It has also been studied for its potential use as an anti-inflammatory agent. Additionally, it has been investigated for its potential use in cancer treatment, as it has been shown to inhibit the growth of cancer cells.